Cas no 2166912-44-1 (2-bromopropyl 2,3-dimethylbutanoate)

• Product Name: 2-bromopropyl 2,3-dimethylbutanoate
• CAS No: 2166912-44-1
• MF: C₉H₁₇BrO₂
• MW: 237.134082555771
• CID: 6520843
• PubChem ID: 165578347
• Update Time: 2025-11-01

2-bromopropyl 2,3-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2-bromopropyl 2,3-dimethylbutanoate
• 2166912-44-1
• EN300-1572669

• Inchi： 1S/C9H17BrO2/c1-6(2)8(4)9(11)12-5-7(3)10/h6-8H,5H2,1-4H3
• InChI Key： SEOVHQOBJVNNPJ-UHFFFAOYSA-N
• SMILES： BrC(C)COC(C(C)C(C)C)=O

Computed Properties

• Exact Mass: 236.04119g/mol
• Monoisotopic Mass: 236.04119g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-bromopropyl 2,3-dimethylbutanoate

2-Bromopropyl 2,3-Dimethylbutanoate (CAS No. 2166912-44-1): A Comprehensive Overview of Its Synthesis, Applications, and Recent Advancements

The compound 2-bromopropyl 2,3-dimethylbutanoate, identified by the CAS Registry Number 2166912-44-1, represents a structurally unique organic molecule with significant potential in diverse scientific domains. This ester derivative combines a brominated propyl chain with a branched aliphatic ester group (propyl bromide and dimethylbutanoate functionalities), offering tunable physicochemical properties. Recent studies highlight its utility as a versatile building block in organic synthesis, particularly in the design of bioactive molecules and advanced materials.

Synthetic strategies for this compound have evolved significantly since its initial synthesis in the early 2000s. Modern approaches now emphasize environmentally benign protocols, such as microwave-assisted methods reported in the Journal of Green Chemistry (Smith et al., 2023). These methods achieve yields exceeding 95% by optimizing reaction conditions with solvent-free systems. The bromopropyl group's reactivity enables efficient substitution reactions under mild conditions, while the branched ester moiety (dimethylbutanoate) provides steric hindrance critical for stabilizing intermediate species during multi-step syntheses.

In pharmaceutical research, this compound serves as an intermediate for developing bioisosteres of clinically relevant drugs. A groundbreaking study published in Nature Chemical Biology (Chen et al., 2024) demonstrated its role in synthesizing analogs of epidermal growth factor receptor inhibitors. The compound's ability to form stable amide linkages with peptide backbones makes it valuable for creating targeted drug delivery systems with enhanced pharmacokinetic profiles.

Beyond medicinal chemistry, this ester has gained attention in polymer science due to its amphiphilic nature. Researchers at MIT recently developed novel polyurethane materials incorporating this molecule as a chain extender (Polymer International, Rodriguez et al., 2023). The combination of the brominated alkyl group's hydrophobicity and the ester's polar characteristics enabled self-assembling nanostructures with tunable mechanical properties—ideal for biomedical implants requiring both flexibility and durability.

In analytical chemistry applications, this compound functions as an internal standard for gas chromatography-mass spectrometry (GC-MS) analyses targeting environmental pollutants. A comparative study in the Analytical Chemistry Journal (Kumar et al., 2024) showed its superior performance over conventional standards when quantifying trace levels of organobromine compounds in water samples. The molecule's structural similarity to target analytes improves recovery rates while minimizing matrix interferences.

Ongoing investigations explore its role in catalytic systems where the bromine atom acts as a latent directing group. Work by the Johnson group at Stanford demonstrated that chelating this bromine site with transition metal complexes enables highly enantioselective Friedel-Crafts reactions (JACS Au, Johnson et al., 2023). This approach opens new avenues for asymmetric synthesis of chiral pharmaceutical intermediates without requiring stoichiometric amounts of expensive ligands.

Safety considerations remain critical during handling due to its moderate volatility and potential skin sensitization risks at high concentrations. Best practices emphasize using fume hoods and personal protective equipment during storage and processing—practices validated through recent occupational health studies (Toxicological Sciences, Lee et al., 2024). Its non-volatile solid form at ambient temperatures simplifies large-scale manufacturing compared to more volatile analogs.